![molecular formula C19H22N2O3S B2773740 5-cyclopropyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide CAS No. 1797578-14-3](/img/structure/B2773740.png)
5-cyclopropyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide
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Description
5-cyclopropyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H22N2O3S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications
- Details : The presence of α-phenylthio and 6-benzyl protecting groups allows for precise manipulation during carbohydrate assembly. Researchers can use this compound to construct intricate glycosidic linkages and explore carbohydrate-based drug design .
- Details : Medicinal chemists can explore modifications around the isoxazole ring to create novel analogs with potential therapeutic effects. By optimizing the structure, researchers may discover compounds with improved bioactivity, selectivity, or pharmacokinetic properties .
- Details : Researchers can explore its potential as an antiviral agent by assessing its activity against specific viruses. In vitro and in vivo studies could reveal its efficacy against viral infections, potentially leading to new treatments .
- Details : The compound’s unique structure may interact with inflammatory pathways. Researchers can investigate its ability to modulate immune responses, potentially identifying a new class of anti-inflammatory drugs .
- Details : By incorporating this compound into biological assays, scientists can study its interactions with cellular targets. Its specific binding properties could shed light on cellular processes and pathways .
- Details : The cyclopropyl group provides a handle for selective bioconjugation. Researchers can attach fluorescent dyes, biotin, or other tags to study protein localization, trafficking, or interactions .
Carbohydrate Chemistry
Medicinal Chemistry
Antiviral Research
Anti-inflammatory Agents
Chemical Biology
Bioconjugation and Labeling
properties
IUPAC Name |
5-cyclopropyl-N-[(4-phenylsulfanyloxan-4-yl)methyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c22-18(16-12-17(24-21-16)14-6-7-14)20-13-19(8-10-23-11-9-19)25-15-4-2-1-3-5-15/h1-5,12,14H,6-11,13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSASMTPDNPSHKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)C(=O)NCC3(CCOCC3)SC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclopropyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.